1-(4-Chlorophenyl)-3-[(3-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile

• IUPAC Name: 1-(4-chlorophenyl)-3-[(3-fluorophenyl)methylsulfanyl]-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• InChI: InChI=1S/C23H18ClFN2S/c24-17-10-8-16(9-11-17)22-20-7-2-1-6-19(20)21(13-26)23(27-22)28-14-15-4-3-5-18(25)12-15/h3-5,8-12H,1-2,6-7,14H2
• InChI Key: UENGEWGHQUXUPG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(N=C2C3=CC=C(C=C3)Cl)SCC4=CC(=CC=C4)F)C#N
• Molecular Formula: C23H18ClFN2S
• Molecular Weight: 408.9 g/mol

Description

1-(4-Chlorophenyl)-3-[(3-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile is a useful research compound. Its molecular formula is C23H18ClFN2S and its molecular weight is 408.92. The purity is usually 95%.
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Scientific Research Applications

• Environmental Remediation :

  • The enzymatic approach, utilizing enzymes such as laccases, lignin peroxidases, manganese peroxidases, horseradish peroxidases, has shown significant potential in the remediation and degradation of various organic pollutants, including compounds similar to 1-(4-Chlorophenyl)-3-[(3-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile. Redox mediators enhance the efficiency of these enzymatic processes, contributing to the treatment of recalcitrant compounds present in industrial wastewater (Husain & Husain, 2007).

• Synthetic Organic Chemistry :

  • A practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of certain materials, has been developed, reflecting the significance of precise and efficient synthesis methods for compounds structurally related or similar to this compound. This synthesis process highlights the challenges and solutions in large-scale production and the handling of complex organic compounds (Qiu et al., 2009).

• Understanding Environmental Contaminants :

  • Studies on compounds such as polychlorinated dibenzothiophenes provide insights into the environmental impact and sources of contamination related to manufacturing processes involving chlorinated compounds. This knowledge is crucial in understanding and mitigating the environmental presence of complex chemicals like this compound (Huntley et al., 1994).

• Chemical Analysis and Antioxidant Activity :

  • Research on assays such as the ABTS/PP Decolorization Assay provides a foundation for understanding the antioxidant capacity and reaction pathways of various compounds, which can be crucial for compounds structurally related to this compound, used in pharmacological or food industry contexts (Ilyasov et al., 2020).